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This technical guide provides an in-depth analysis of early 20th-century research on the
physiological effects of caffeine benzoate. The information is synthesized from foundational
pharmacology textbooks and research articles of the era, offering a historical perspective on
the initial understanding of this compound's action on the circulatory and respiratory systems.

Overview of Early Research

In the late 19th and early 20th centuries, caffeine and its salts, such as caffeine sodio-
benzoate, were primarily investigated for their stimulant properties on the central nervous
system, heart, and respiratory system. Caffeine benzoate, a combination of caffeine and
sodium benzoate, was often used for therapeutic purposes, with the sodium salt increasing the
solubility of caffeine for injection. Early experimental work largely utilized animal models, such
as dogs and frogs, and employed direct physiological measurements to characterize the drug's
effects.

Experimental Protocols

The experimental methodologies of the early 20th century, while lacking the sophistication of
modern techniques, were foundational in pharmacology. A common approach for studying the
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cardiovascular effects of caffeine involved the use of anesthetized animals, typically dogs, with
their circulatory and respiratory systems monitored via invasive techniques.

Cardiovascular Effects in a Canine Model

A representative experimental protocol from the era to assess the impact of caffeine on the
circulatory system is detailed below.

Objective: To measure the effects of caffeine on blood pressure, heart rate, and cardiac
contractility.

Animal Model: A medium-sized dog, anesthetized with a combination of morphine and ether.
Procedure:

e Anesthesia and Surgical Preparation: The dog is anesthetized, typically with an initial dose of
morphine followed by the administration of ether via a tracheal cannula to maintain a stable
level of anesthesia.

e Blood Pressure Measurement: A cannula is inserted into the carotid artery and connected to
a mercury manometer. The fluctuations in the mercury column, representing the arterial
blood pressure, are recorded on a kymograph—a rotating drum with smoked paper.

o Heart Rate and Contractility: A cardiometer, a device that encloses the heart, is used to
measure the changes in cardiac volume (plethysmography). This provides an indication of
the force of contraction (inotropic effect) and heart rate (chronotropic effect). The cardiometer
Is connected to a recording tambour, which transmits the volume changes to another stylus
on the kymograph.

o Drug Administration: A solution of caffeine sodio-benzoate is injected intravenously through
the femoral vein.

» Data Recording: The kymograph records simultaneous tracings of blood pressure and
cardiac volume changes before, during, and after the administration of the drug. Time
markers are also included on the tracing.

Experimental Workflow Diagram
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Diagram of the experimental workflow for studying cardiovascular effects.

Physiological Effects and Quantitative Data

Early studies consistently demonstrated that caffeine has a pronounced stimulant effect on
both the circulatory and respiratory systems. The observed effects were a combination of direct
actions on the heart and blood vessels, as well as indirect effects mediated through the central

nervous system.

Cardiovascular System

The primary cardiovascular effects of caffeine observed in early experiments are summarized

in the table below.
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Parameter Observed Effect

Magnitude of Change
(Representative)

Initial transient fall, followed by
Blood Pressure a significant and sustained

rise.

Rise of 20-40 mmHg

Often slowed initially, then may
Heart Rate

Variable, often a slight

increase or remain slow. decrease
Marked increase in the force of  Significant increase in
Cardiac Contractility contraction (positive inotropic amplitude on cardiometer
effect). tracing
Vasoconstriction in the ) o
) ] o Not directly quantified in early
Peripheral Blood Vessels abdominal organs, vasodilation

in the muscles.

studies

Logical Relationship of Cardiovascular Effects
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Diagram illustrating the physiological effects of caffeine on the cardiovascular system.

Respiratory System

Caffeine was also recognized as a potent respiratory stimulant. Its effects were attributed to its

action on the respiratory center in the medulla.

Parameter Observed Effect

Respiratory Rate Increased rate of breathing.

Depth of Respiration Increased depth of each breath.
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Concluding Remarks

The early 20th-century studies on caffeine benzoate laid the groundwork for our
understanding of its physiological effects. While the experimental techniques were rudimentary
by today's standards, they provided clear and quantifiable evidence of caffeine's stimulant
actions on the cardiovascular and respiratory systems. These foundational investigations
established caffeine as a reliable central nervous system and cardiorespiratory stimulant, a
view that, in its essence, persists in modern pharmacology. The use of animal models and
direct physiological recordings, as detailed in this guide, was instrumental in elucidating these
primary effects.

« To cite this document: BenchChem. [Early Investigations into the Physiological Effects of
Caffeine Benzoate: A Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195672#early-studies-on-the-physiological-effects-
of-caffeine-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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